![molecular formula C12H14N6S B5621208 N,1,3-trimethyl-N-(pyrazin-2-ylmethyl)-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine](/img/structure/B5621208.png)
N,1,3-trimethyl-N-(pyrazin-2-ylmethyl)-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine
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Overview
Description
This compound belongs to a class of chemicals that typically involve pyrazole and thiazole units. Such compounds are known for their varied applications in medicinal chemistry and as ligands in coordination chemistry.
Synthesis Analysis
The synthesis of related compounds often involves multistep chemical reactions. For instance, the reaction of Appel salt with 1H-pyrazol-5-amines leads to products like N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-1H-pyrazol-5-amines, which can be further thermolysed to produce 1H-pyrazolo[3,4-d]thiazole-5-carbonitriles (Koyioni et al., 2014).
Molecular Structure Analysis
Structural analysis of these compounds often employs techniques like single crystal X-ray crystallography. For example, crystallographic studies have supported the structure of certain pyrazolo[3,4-c]isothiazoles (Koyioni et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of these compounds varies depending on their functional groups. For instance, certain pyrazole derivatives can undergo reactions like Curtius rearrangement or cyclization reactions to form new heterocyclic compounds (El-Mariah et al., 2006).
Physical Properties Analysis
Physical properties like solubility, melting point, and crystalline structure are often determined through empirical studies. These properties can be influenced by the nature of the substituents on the pyrazole and thiazole rings.
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and electronic properties, can be influenced by the nature of the substituents and the overall molecular structure. Density Functional Theory (DFT) calculations, for example, are used to understand the electronic properties of related compounds (Ahmad et al., 2021).
properties
IUPAC Name |
N,1,3-trimethyl-N-(pyrazin-2-ylmethyl)pyrazolo[3,4-d][1,3]thiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N6S/c1-8-10-11(18(3)16-8)15-12(19-10)17(2)7-9-6-13-4-5-14-9/h4-6H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICTPSGACXVSOCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1SC(=N2)N(C)CC3=NC=CN=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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